Cas no 1147998-45-5 (2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol)

• Product Name: 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol
• CAS No: 1147998-45-5
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 1202253
• PubChem ID: 53408838
• Update Time: 2025-06-13

2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-chloropyrazin-2-yl)amino]ethanol
• 6-Chlor-9-(1,3-dihydroxypropyl)purin
• 2-(6-chloro-purin-9-yl)-propane-1,3-diol
• CTK1B2297
• 2-(6-chloro-pyrazin-2-yl)-malonic acid diethyl ester
• 2-(6-chloropyrazin-2-yl)malonic acid diethyl ester
• 6-chloro-9-(1,3-dihydroxy-2-propyl)purine
• 2-(6-chloro-pyrazin-2-ylamino)ethanol
• diethyl (6-chloropyrazin-2-yl)propanedioate
• 1,3-Propanediol, 2-(6-chloro-9H-purin-9-yl)-
• 2-(6-chloro-pyrazin-2-ylamino)-ethanol
• 2-(6-chloropyrazin-2-ylamino)ethanol
• 2-[(6-Chloro-2-pyrazinyl)amino]-1-ethanol
• 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol
• CS-0441452
• SCHEMBL3505428
• 1147998-45-5
• F15545
• 2-((6-Chloropyrazin-2-yl)amino)ethanol
• DA-15267
• XVB99845
• MFCD13562417
• AKOS010620173
• WIGSLNQMPPNMMO-UHFFFAOYSA-N
• EN300-140772
• 2-((6-Chloropyrazin-2-yl)amino)ethan-1-ol

• Inchi： 1S/C6H8ClN3O/c7-5-3-8-4-6(10-5)9-1-2-11/h3-4,11H,1-2H2,(H,9,10)
• InChI Key： WIGSLNQMPPNMMO-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NCCO

Computed Properties

• Exact Mass: 173.0355896g/mol
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol

Professional Introduction to Compound with CAS No. 1147998-45-5 and Product Name: 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol

2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1147998-45-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrazine derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The presence of a chloropyrazinyl moiety and an aminoethyl group in its structure suggests a unique set of chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol consists of a pyrazine ring substituted with a chlorine atom at the 6-position, connected to an ethanolamine backbone through an amine linkage. This configuration endows the compound with both hydrophilic and lipophilic characteristics, making it potentially suitable for various biological targets. The pyrazine core is known for its ability to interact with biological systems, often serving as a scaffold for the development of small-molecule drugs.

In recent years, there has been growing interest in pyrazine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The chloropyrazinyl group in 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are crucial for further functionalization. This flexibility allows chemists to modify the compound's structure to enhance its pharmacological properties.

One of the most compelling aspects of 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol is its potential application in the development of therapeutic agents. Pyrazine derivatives have been reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in this compound may contribute to its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

Recent studies have highlighted the importance of pyrazine-based compounds in drug discovery. For instance, derivatives of pyrazine have been investigated for their potential use in treating neurological disorders, cardiovascular diseases, and metabolic syndromes. The amine group in 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

The synthesis of 2-[(6-chloropyrazin-2-yl)amino]ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on 6-chloropyrazine followed by reaction with ethylene oxide or formaldehyde derivatives. Advanced techniques such as catalytic hydrogenation and protecting group strategies may also be employed to achieve the desired product.

In terms of pharmaceutical applications, 2-[(6-chloropyrazin-2-ylolethanamino)] has shown promise in preclinical studies as a lead compound for further development. Its structural features allow it to mimic natural biomolecules and interfere with disease-causing pathways. Researchers are exploring its potential use in combination therapies, where it could synergize with other drugs to enhance therapeutic outcomes.

The chemical properties of 1147998-455, including its solubility, stability, and metabolic fate, are critical factors that determine its suitability for clinical use. Solubility studies indicate that this compound has moderate water solubility, which is advantageous for formulation into oral or injectable drugs. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

As research continues to advance, new methodologies for analyzing and characterizing 2-(6-chloropyazinylamino)ethanol are being developed. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed insights into the compound's structure and interactions with biological targets. These tools are essential for understanding how the molecule functions at the molecular level.

The safety profile of CAS No 1147998455 is another critical consideration in drug development. Toxicological studies are conducted to assess its potential side effects and determine safe dosage levels. These studies help ensure that the compound is both effective and safe for human use once it reaches clinical trials.

In conclusion,(6-Chloropyazinyl)aminoethanol represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As our understanding of its properties continues to grow,1147998455 may play a significant role in the development of novel therapeutic agents that address unmet medical needs.